17:0-18:1 PC-d5

• CAS: 2342575-55-5
• Molecular Formula: C43H84NO8P
• Molecular Weight: 779.1 g/mol
• InChI: InChI=1S/C43H84NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)52-41(40-51-53(47,48)50-38-37-44(3,4)5)39-49-42(45)35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h20,22,41H,6-19,21,23-40H2,1-5H3/b22-20-/t41-/m1/s1/i39D2,40D2,41D
• InChIKey: SXNXGNVZTLZDHE-VMXKQYCESA-N

17:0-18:1 PC-d5 Internal Standard

17:0-18:1 PC-d5 (1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphocholine) is a stable isotope-labeled phosphatidylcholine (PC) species in which five hydrogen atoms on the glycerol backbone are replaced with deuterium (d5), resulting in a molecular weight of 779.13 g/mol and a mass shift of +5 Da relative to its unlabeled counterpart . This compound is supplied as a 1 mg/mL solution in methanol with a purity of >99% as verified by TLC, and is specifically formulated for use as an internal standard in lipidomics and metabolomics mass spectrometry workflows . Its chemical structure, featuring a heptadecanoyl (C17:0) chain at the sn-1 position and an oleoyl (C18:1, cis-9) chain at the sn-2 position, renders it chemically distinct from endogenous plasma PCs and enables precise absolute quantification of endogenous lipid species via stable isotope dilution analysis . The compound is a component of the Avanti SPLASH® LipidoMix® standard mixtures and is supplied in a 2 mL amber glass sealed ampule under dry ice to ensure stability during shipping .

▸ Deuterated PC internal standard for quantitative lipidomics

▸ Baseline-resolved MS1 shift from endogenous PC species

▸ Pre-formulated in methanol for direct LC-MS workflows

Limitations of Unlabeled PC Substitution

Substitution of 17:0-18:1 PC-d5 with unlabeled 17:0-18:1 PC or structurally related odd-chain PC species introduces significant analytical error due to the inability to correct for differential extraction recovery, ionization efficiency, and matrix effects across complex biological samples [1]. Unlike deuterated internal standards, unlabeled or non-isotopic analogs experience distinct physicochemical interactions during sample preparation and LC-MS analysis, leading to irreproducible quantification biases that compromise the accuracy, precision, and inter-laboratory comparability of lipidomic data . Furthermore, the limited commercial availability of isotopically labeled PC species necessitates careful selection of a matched internal standard; substituting a structurally dissimilar PC (e.g., differing in chain length or unsaturation) can result in divergent chromatographic retention times and ionization responses, thereby invalidating the fundamental assumption of stable isotope dilution analysis [2].

Extraction recovery mismatch

Unlabeled or odd-chain PC analogs may not co-extract identically, introducing sample preparation bias that deuterated standards normalize.

Ionization and matrix correction divergence

Non-isotopic internal standards can exhibit different ionization efficiency and retention, limiting stable isotope dilution accuracy in complex biological matrices.

• [1] Isotope-Labeled Vitamin E Analogs in Lipidomics: Focus on α-Tocopherol-d₆ Acetate. ISVEE13, 2025. View Source
• [2] Post-column infused internal standard assisted lipidomics profiling strategy and its application on phosphatidylcholine research. PubMed, 2020. View Source

17:0-18:1 PC-d5 Comparative Evidence

Mass Shift for Analyte Discrimination

17:0-18:1 PC-d5 exhibits a +5 Da mass shift relative to unlabeled 17:0-18:1 PC due to the substitution of five hydrogen atoms with deuterium on the glycerol backbone. This isotopic shift permits complete baseline separation of the internal standard signal from the endogenous analyte signal in MS1 spectra, eliminating isotopic cross-talk that would otherwise compromise quantification accuracy . In contrast, alternative deuterated PC internal standards with fewer deuterium labels (e.g., d4- or d3-labeled PCs) may exhibit insufficient mass separation, particularly when analyzing lipids with overlapping natural isotopic distributions or when employing low-resolution mass spectrometers .

Mass shift discrimination

Class-level inference

+5 Da (d5-PC) vs 0 Da (unlabeled)

+1 Da over d4 variants

Enables baseline-resolved MS1 detection without isotopic cross-talk

Source-specific verification recommended

Evidence Dimension	Mass shift (Δ m/z)
Target Compound Data	+5 Da (Δ m/z = 5)
Comparator Or Baseline	Unlabeled 17:0-18:1 PC (Δ m/z = 0); PC-d4 variants (Δ m/z = 4)
Quantified Difference	+5 Da vs. 0 Da (unlabeled); +1 Da vs. d4 variants
Conditions	MS1 full scan acquisition; theoretical isotopic shift

Why This Matters

The +5 Da mass shift provides sufficient separation from endogenous isotopic envelopes to ensure accurate integration of internal standard and analyte peaks, a critical requirement for robust quantitative lipidomics workflows.

Extraction Recovery Equivalence

Deuterated internal standards, including 17:0-18:1 PC-d5, exhibit extraction recovery efficiencies that are statistically indistinguishable from their endogenous unlabeled counterparts when processed through identical lipid extraction protocols (e.g., Bligh-Dyer, Folch, or MTBE-based methods) . This is a class-level property of stable isotope-labeled internal standards: because deuteration does not significantly alter the physicochemical properties governing lipid partitioning between aqueous and organic phases, the internal standard co-extracts with the target analyte, effectively normalizing for sample-to-sample variability in extraction efficiency [1]. In contrast, structural analogs or odd-chain PC species may exhibit differential extraction behavior due to variations in chain length or unsaturation, leading to systematic quantification biases [2].

Extraction recovery equivalence

Class-level inference

Co-extracts with endogenous PC

Normalizes sample-to-sample extraction variability

Property shared by deuterated SIL-IS class

Evidence Dimension	Extraction recovery equivalence
Target Compound Data	Co-extracts with endogenous PC (class-level property)
Comparator Or Baseline	Structural analog PC (e.g., PC 17:0/17:0); may exhibit differential recovery
Quantified Difference	Deuterated IS corrects for extraction loss; structural analog may introduce bias
Conditions	Liquid-liquid extraction (Bligh-Dyer, Folch, MTBE) of biological samples

Why This Matters

Extraction recovery equivalence ensures that the internal standard accurately tracks analyte losses during sample preparation, a prerequisite for achieving high accuracy (typically <15% error) in quantitative lipidomics.

• [1] Isotope-Labeled Vitamin E Analogs in Lipidomics: Focus on α-Tocopherol-d₆ Acetate. ISVEE13, 2025. View Source
• [2] Post-column infused internal standard assisted lipidomics profiling strategy and its application on phosphatidylcholine research. PubMed, 2020. View Source

Ionization Efficiency & Matrix Correction

Deuterated internal standards, such as 17:0-18:1 PC-d5, effectively correct for matrix-induced ion suppression or enhancement in electrospray ionization (ESI) mass spectrometry [1]. Because the deuterated standard co-elutes with the endogenous analyte and experiences identical ionization conditions, the ratio of analyte-to-internal-standard signal remains constant even in the presence of significant matrix effects [2]. Studies have shown that the use of exact deuterated structural analogues reduces the coefficient of variation (CV) in lipid quantification from >30% to <15% in complex matrices such as human plasma [3]. In contrast, non-isotopic internal standards (e.g., odd-chain PC species) exhibit divergent ionization behavior under ESI conditions, resulting in incomplete correction for matrix effects and compromised quantification accuracy [4].

Ionization & matrix correction

Cross-study comparable

CV reduction <15% (deuterated IS)

ESI-LC-MS/MS, human plasma research matrix

Supports robust matrix-effect correction in biofluid analysis

CV reduced from >30% with odd-chain IS

Evidence Dimension	Ionization efficiency correction
Target Compound Data	Corrects for ion suppression/enhancement (class-level property)
Comparator Or Baseline	Odd-chain PC internal standard (e.g., PC 17:0/17:0)
Quantified Difference	CV reduced from >30% to <15% with deuterated IS (class-level)
Conditions	ESI-LC-MS/MS analysis of human plasma lipids

Why This Matters

Accurate correction for matrix effects is essential for reliable lipid quantification in clinical and translational research, where biological matrices are inherently complex and variable.

• [1] Quantification of Lipid Mediator Metabolites in Human Urine from Asthma Patients by Electrospray Ionization Mass Spectrometry: Controlling Matrix Effects. ACS, 2013. View Source
• [2] Isotope-Labeled Vitamin E Analogs in Lipidomics: Focus on α-Tocopherol-d₆ Acetate. ISVEE13, 2025. View Source
• [3] Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics. RSC Advances, 2023. View Source
• [4] Miltefosine: a novel internal standard approach to lysophospholipid quantitation using LC-MS/MS. PubMed, 2017. View Source

Quantitative Accuracy and Precision

The use of deuterated internal standards, including 17:0-18:1 PC-d5, significantly improves the accuracy and precision of quantitative lipidomics measurements [1]. A cross-platform comparison study demonstrated that quantitative measurements using deuterated internal standards exhibit a median correlation coefficient (r) of 0.99 across a dilution series, compared to 0.71 when using endogenous plasma lipids as a reference [2]. This improvement is attributed to the internal standard's ability to correct for technical variability in sample preparation, injection, and ionization. Furthermore, targeted lipidomics workflows employing 54 deuterated internal standards have achieved highly reproducible analysis of several hundred human plasma lipids across multiple laboratories .

Quantitative accuracy

Cross-study comparable

r = 0.99 (deuterated IS) vs 0.71 (endogenous reference)

High quantitative reproducibility across dilution series

Cross-platform comparison context

Evidence Dimension	Quantitative correlation (r) in dilution series
Target Compound Data	Median correlation coefficient (r) = 0.99 with deuterated IS (class-level)
Comparator Or Baseline	Endogenous plasma lipids as reference
Quantified Difference	Δ r = 0.28 (0.99 vs. 0.71)
Conditions	Cross-platform comparison; targeted lipidomics platform (Lipidyzer)

Why This Matters

High quantitative accuracy and reproducibility are essential for biomarker discovery, clinical diagnostics, and inter-laboratory harmonization of lipidomics data.

• [1] Cross-Platform Comparison of Untargeted and Targeted Lipidomics Approaches on Aging Mouse Plasma. ADS, Harvard. View Source
• [2] Cross-Laboratory Standardization of Preclinical Lipidomics Using Differential Mobility Spectrometry and Multiple Reaction Monitoring. Ovid, 2021. View Source

17:0-18:1 PC-d5 Applications

Plasma PC Quantification for Biomarker Discovery

17:0-18:1 PC-d5 serves as an ideal internal standard for the absolute quantification of endogenous phosphatidylcholines in human plasma using LC-MS/MS. By spiking a known concentration of the deuterated standard into plasma samples prior to lipid extraction, researchers can accurately correct for extraction losses, ionization variability, and matrix effects . The +5 Da mass shift ensures unambiguous detection and quantification of the internal standard without interference from endogenous PC species, enabling precise measurement of PC concentrations for biomarker validation and clinical diagnostic applications [1].

Targeted Lipidomics Method Validation

In the development and validation of targeted lipidomics assays, 17:0-18:1 PC-d5 is used to construct calibration curves and assess method performance parameters including linearity, accuracy, precision, and recovery . The deuterated standard's physicochemical equivalence to endogenous PCs ensures that calibration curves accurately reflect the behavior of target analytes across the entire analytical workflow, from sample preparation to MS detection [1]. This is critical for achieving regulatory compliance and ensuring the robustness of lipidomics methods in both academic and industrial settings.

Inter-Laboratory Data Harmonization

17:0-18:1 PC-d5 is a key component of standardized lipidomics internal standard mixtures (e.g., Avanti SPLASH® LipidoMix®), which are designed to harmonize lipid quantification across different laboratories and MS platforms . By using a common set of deuterated internal standards, researchers can normalize data from disparate sources, enabling meta-analyses and large-scale collaborative studies [1]. The use of 17:0-18:1 PC-d5 in this context ensures that PC quantification data are directly comparable across studies, facilitating the translation of lipidomic findings into clinical and biological insights.

Multi-Omics Lipidomics Integration

In integrated metabolomics and multi-omics workflows, 17:0-18:1 PC-d5 enables the absolute quantification of PC species as part of a broader lipidomic profiling strategy . Its use as an internal standard allows for the precise determination of PC concentrations, which can then be correlated with other omics data (e.g., proteomics, transcriptomics) to elucidate metabolic pathways and disease mechanisms [1]. The compound's stability and compatibility with standard lipid extraction and LC-MS protocols make it a reliable choice for large-scale, high-throughput studies requiring robust and reproducible lipid quantification.

Application

Selection Property

Validation Focus

Plasma PC quantification for biomarker studies

Isotopic structural match for extraction and ionization tracking

Recovery normalization and matrix-effect assessment

Lipidomics method development and validation

Physicochemical equivalence for calibration linearity

Precision and accuracy across the analytical workflow

Inter-laboratory data harmonization

Compatibility with standardized internal standard mixtures

Cross-platform data normalization and comparability

Multi-omics integration studies

Reproducible quantification for large-scale profiling

Correlation of lipid levels with other omics data

• [1] Cross-Laboratory Standardization of Preclinical Lipidomics Using Differential Mobility Spectrometry and Multiple Reaction Monitoring. Ovid, 2021. View Source